molecular formula C25H20BrClN2O4 B295604 (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione

(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione

Cat. No. B295604
M. Wt: 527.8 g/mol
InChI Key: IVVJOQPLOBWBGA-UDWIEESQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound with potential applications in scientific research. This compound is known for its unique structure and properties, which make it an interesting subject for study. In

Mechanism of Action

The mechanism of action of (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development. Additionally, this compound may interact with certain receptors in the central nervous system to exert its neuroprotective effects.
Biochemical and Physiological Effects
(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, as well as reduce inflammation in cells and tissues. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments is its unique structure and properties, which make it an interesting subject for study. Additionally, this compound has been shown to have potential applications in drug development, which could lead to the development of new therapies for a variety of diseases. However, one limitation of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and difficult to replicate.

Future Directions

There are several future directions for the study of (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione. One area of research could focus on the development of new drugs based on this compound, particularly for the treatment of cancer and neurodegenerative diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and its effects on various biological pathways. Finally, more research could be conducted to optimize the synthesis method for this compound, making it more accessible for use in scientific research.

Synthesis Methods

The synthesis of (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a complex process that involves several steps. The first step involves the reaction of 3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde with 1-phenyl-3,5-dioxopyrazolidine-4-carboxylic acid in the presence of a catalyst. This reaction results in the formation of the intermediate compound, which is then subjected to further reactions to yield the final product.

Scientific Research Applications

(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has potential applications in scientific research. This compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been studied for its effects on the central nervous system, with some research suggesting that it may have neuroprotective properties.

properties

Molecular Formula

C25H20BrClN2O4

Molecular Weight

527.8 g/mol

IUPAC Name

(4E)-4-[[3-bromo-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione

InChI

InChI=1S/C25H20BrClN2O4/c1-2-32-22-14-17(13-21(26)23(22)33-15-16-8-10-18(27)11-9-16)12-20-24(30)28-29(25(20)31)19-6-4-3-5-7-19/h3-14H,2,15H2,1H3,(H,28,30)/b20-12+

InChI Key

IVVJOQPLOBWBGA-UDWIEESQSA-N

Isomeric SMILES

CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)Cl

SMILES

CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)Cl

Canonical SMILES

CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.